5-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 5-ethyl-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C12H13N3O4/c1-4-6-7(11(17)18)5-13-9-8(6)10(16)15(3)12(19)14(9)2/h5H,4H2,1-3H3,(H,17,18)
• InChI Key: LQJNQIJNCPMCEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=NC=C1C(=O)O)N(C(=O)N(C2=O)C)C
• Molecular Formula: C12H13N3O4
• Molecular Weight: 263.25 g/mol

Description

5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid is a chemical compound with the CAS Number: 1038262-35-9. It has a molecular weight of 263.25.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H13N3O4/c1-4-6-7(11(17)18)5-13-9-8(6)10(16)15(3)12(19)14(9)2/h5H,4H2,1-3H3,(H,17,18). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Other specific physical and chemical properties were not found in the available resources.

Scientific Research Applications

Antimicrobial and Antitumor Activity

Researchers have synthesized derivatives of pyrido[2,3-d]pyrimidine-carboxylate, including structures related to 5-ethyl-1,3-dimethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-6-carboxylic acid, and evaluated them for antimicrobial and antitumor activities. The synthesis involved nucleophilic substitution reactions, and the novel derivatives exhibited promising results in screening tests (Shanmugasundaram et al., 2011).

Quantum Chemical Studies

Quantum chemical studies have been conducted on pyrimidin-4-ones, including derivatives similar to 5-ethyl-1,3-dimethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-6-carboxylic acid. These studies examined the energies, electronic structures, and molecular geometries of these compounds, providing insights into their reactivity with nitrating agents and the factors governing the direction of their reactions (Mamarakhmonov et al., 2016).

Antibacterial Activity

Synthesis of new pyrimido[5′,4′:5,6]pyrano[2,3-d]pyrimidine-2,4,6(1H,3H)-triones, closely related to the chemical structure , has been reported. These compounds have been evaluated for their antibacterial activity against gram-positive and gram-negative bacteria, indicating their potential in antibacterial applications (Asadian et al., 2018).

Efficient Synthesis Techniques

Studies have demonstrated efficient synthesis techniques for creating derivatives of 5-ethyl-1,3-dimethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-6-carboxylic acid. These methods involve the use of TiO2/SiO2 nanocomposites as catalysts, highlighting advancements in the synthesis process that can yield high-quality compounds for further research and application (Sadegh-Samiei & Abdolmohammadi, 2018).

Molecular Reactivity Studies

The reactivity of derivatives of pyrido[2,3-d]pyrimidine-6-carboxylic acid, including the 5-ethyl-1,3-dimethyl-2,4-dioxo variant, has been studied in different chemical contexts. These studies provide valuable information on the behavior of these compounds under various conditions, contributing to our understanding of their potential applications in scientific research (Tsupak et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.